Cas no 1236699-92-5 (Pimasertib)

Pimasertib is a selective small-molecule inhibitor targeting mitogen-activated protein kinase kinases 1 and 2 (MEK1/2), key components of the RAS/RAF/MEK/ERK signaling pathway. It exhibits high potency in suppressing ERK phosphorylation, making it a promising candidate for investigating pathways involved in oncogenesis and cellular proliferation. Preclinical studies highlight its efficacy in models with RAS/RAF mutations, where aberrant MEK activation drives tumor growth. Pimasertib's favorable pharmacokinetic profile and selectivity contribute to its utility in research applications, particularly in studying MEK-dependent malignancies. Its well-characterized mechanism and inhibitory activity support its use as a tool compound in molecular oncology and drug discovery.

Pimasertib structure

Product name:Pimasertib

CAS No:1236699-92-5

MF:C₁₅H₁₅FIN₃O₃

MW:431.2007791996

MDL:MFCD16660676

CID:828270

PubChem ID:44187362

Pimasertib Chemical and Physical Properties

Names and Identifiers

- N-[(2S)-2,3-Dihydroxypropyl]-3-[(2-fluoro-4-iodophenyl)amino]-4-pyridinecarboxamide
- AS-703026
- Pimasertib (AS-703026)
- (S)-N-(2,3-Dihydroxypropyl)-3-(2-fluoro-4-iodophenylamino)isonicotinamide
- AS703026
- AS703026 (AS-703026, MSC1936369B, Pimasertib)
- MSC1936369B
- Pimasertib
- (S)-N-(2,3-Dihydroxypropyl)-3-((2-fluoro-4-iodophenyl)amino)isonicotinamide
- N-[(2S)-2,3-dihydroxypropyl]-3-(2-fluoro-4-iodoanilino)pyridine-4-carboxamide
- 6ON9RK82AL
- PIMASERTIB [WHO-DD]
- NCGC00346530-01
- NSC800854
- NSC-800854
- BCPP000386
- PIMASERTIB [USAN]
- BRD-K89014967-001-01-9
- (S)-N-(2,3-dihydroxypropyl)-3-((2-fluoro-4-iodophenyl)amino)isonicotinamide.
- DB14904
- Pimasertib [INN]
- BDBM50014412
- Pimasertib; AS703026
- DTXSID40152870
- EX-A403
- SAR 245509
- Q27088393
- AS-16324
- D10426
- J-523298
- G-02443714
- MLS006010177
- NSC755763
- AKOS022186348
- 1236699-92-5
- SDCCGSBI-0654259.P002
- AC-32862
- AS703026Pimasertib
- SCHEMBL2720659
- BCP02094
- BCP9000325
- 4-Pyridinecarboxamide, N-((2S)-2,3-dihydroxypropyl)-3-((2-fluoro-4-iodophenyl)amino)-
- CCG-269018
- EMD-1036239
- 4-Pyridinecarboxamide, N-[(2S)-2,3-dihydroxypropyl]-3-[(2-fluoro-4-iodophenyl)amino]-
- SMR004701285
- AS7030261236699-92-5
- MSC-1936369
- CS-0198
- C71933
- MSC-1936369A
- AS703026,MSC1936369B
- N-((2S)-2,3-dihydroxypropyl)-3-((2-fluoro-4-iodophenyl)amino)pyridine-4-carboxamide
- Pimasertib [USAN:INN]
- UNII-6ON9RK82AL
- SW219691-1
- Pimasertib (USAN/INN)
- CHEMBL2107832
- MSC1936369A
- N-[(2S)-2,3-dihydroxypropyl]-3-(2-fluoro-4-iodo-anilino)pyridine-4-carboxamide
- AS 703026
- CHEBI:94793
- NSC-755763
- 1204531-26-9
- HY-12042
- BRD-K89014967-001-04-3
- GTPL7872
- N-[(2S)-2,3-dihydroxypropyl]-3-[(2-fluoro-4-iodophenyl)amino]pyridine-4-carboxamide
- EMD 1036239
- MDL： MFCD16660676
- Inchi： 1S/C15H15FIN3O3/c16-12-5-9(17)1-2-13(12)20-14-7-18-4-3-11(14)15(23)19-6-10(22)8-21/h1-5,7,10,20-22H,6,8H2,(H,19,23)/t10-/m0/s1
- InChI Key： VIUAUNHCRHHYNE-JTQLQIEISA-N
- SMILES： IC1C=CC(=C(C=1)F)NC1C=NC=CC=1C(NC[C@@H](CO)O)=O

Computed Properties

Exact Mass: 431.01400
Monoisotopic Mass: 431.01422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.5Å²
XLogP3: 1.7

Experimental Properties

Density: 1.769
PSA: 94.48000
LogP: 2.11580

Pimasertib Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Pimasertib Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R019193-50mg	Pimasertib	1236699-92-5	98%	50mg	￥1968	2024-05-26
LKT Labs	A7203-25 mg	AS-703026	1236699-92-5	≥98%	25mg	$264.50	2023-07-11
ChemScence	CS-0198-10mg	Pimasertib	1236699-92-5	99.70%	10mg	$72.0	2022-04-28
MedChemExpress	HY-12042-10mg	Pimasertib	1236699-92-5	99.88%	10mg	￥650	2024-04-20
eNovation Chemicals LLC	D388861-100mg	(S)-N-(2,3-dihydroxypropyl)-3-(2-fluoro-4-iodophenylamino)isonicotinamide	1236699-92-5	97%	100mg	$160	2024-05-24
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T6131-5mg	Pimasertib	1236699-92-5	98.25%	5mg	￥ 415	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T6131-5 mg	Pimasertib	1236699-92-5	98.15%	5mg	￥485.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P85690-5mg	AS-703026	1236699-92-5		5mg	¥588.0	2021-09-08
LKT Labs	A7203-5 mg	AS-703026	1236699-92-5	≥98%	5mg	$140.60	2023-07-11
DC Chemicals	DC7868-250 mg	AS703026（Pimasertib）	1236699-92-5	>98%	250mg	$650.0	2022-03-01